
Lestaurtinib kinase inhibition panel selectivity
profiling

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lestaurtinib

CAS No.: 111358-88-4

Cat. No.: S548041

Get Quote

Known Kinase Targets of Lestaurtinib

The table below summarizes the primary kinase targets of Lestaurtinib identified from the search results,

along with key experimental findings.

Kinase
Target

Key Experimental Findings & Potency Context / Cell Models Used Source

FLT3 Potent inhibition; induces apoptosis in FLT3-

ITD mutant cells; IC50 for
autophosphorylation inhibition: 2 nM [1].

MV4-11 cells (FLT3-ITD),

primary AML patient blasts
[1].

[2] [1]

JAK2 Inhibits enzymatic activity (IC50: 0.9 nM);
blocks phosphorylation of JAK2 V617F and

downstream STAT3/5 [1].

HEL92.1.7 cells (JAK2
V617F), MPN patient

samples [1].

[1]

TRKA
(NTRK1)

Potent inhibitor; derived from K-252a, a

known tropomyosin receptor kinase inhibitor
[1].

Preclinical studies [1]. [1]
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Kinase
Target

Key Experimental Findings & Potency Context / Cell Models Used Source

Citron
Kinase
(CITK)

Biochemical IC50: 90 nM; reduces phospho-

INCENP at midbody, causes cytokinesis
failure [3].

Medulloblastoma cell lines

(ONS-76, DAOY, D283,
D341) [3].

[3]

Alternative Pathways for Profiling Data

The search results indicate that Lestaurtinib is a multi-targeted kinase inhibitor [2] [1], but its full selectivity

profile across a wide kinome panel was not located. The following approaches are suggested to obtain this

specific data:

Consult Specialized Profiling Services: Companies like Carna Biosciences and Reaction
Biology are cited in the literature for providing high-throughput biochemical kinase profiling services
[4] [5] [6]. These are likely sources for generating or sourcing comprehensive datasets.

Explore Computational Predictions: Recent machine learning models have been developed
specifically for kinome-wide inhibition profiling. You may use platforms like KIPP (Kinase Inhibitor

Profiling Prediction) to obtain computational predictions of Lestaurtinib's activity across hundreds of
kinases [7].

Leverage Cellular Profiling Techniques: The search results highlight a key difference between
biochemical and cellular selectivity profiling. Techniques like NanoBRET Target Engagement assays

can provide a more physiologically relevant selectivity profile in live cells, which sometimes reveals
off-targets missed in biochemical assays [8].

Experimental Workflow for Kinase Selectivity Profiling

For context, the diagram below outlines a generalized workflow for generating kinase selectivity data,

combining biochemical and cellular approaches as described in the literature [4] [8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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